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Introduction
Steam sterilization, also known as autoclaving, is a fundamental and widely used method in

microbiological research for the complete elimination of all forms of microbial life, including

bacteria, viruses, fungi, and highly resistant spores.[1][2] The process utilizes saturated steam

under high pressure to achieve temperatures that are lethal to microorganisms.[3][4] The

efficacy of steam sterilization lies in its ability to denature essential proteins and enzymes within

the microorganisms, leading to their death.[5][6] This method is favored for its effectiveness,

speed, and non-toxic nature, making it an indispensable tool for sterilizing culture media,

glassware, surgical instruments, and other laboratory equipment to prevent contamination and

ensure the validity of experimental results.[7][8]

The four critical parameters of steam sterilization are steam, pressure, temperature, and time.

[3][4] Saturated steam is the sterilizing agent, while pressure is applied to raise the temperature

of the steam to the required level for microbial destruction.[3][4] The combination of high

temperature and moisture makes steam sterilization more efficient than dry heat sterilization.[1]

[6]
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Load Type Temperature Pressure Exposure Time Cycle Type

Liquids (e.g.,

Culture Media,

Buffers)

121°C (250°F)
~15 psi (103

kPa)

20-30 minutes

(volume

dependent)

Liquid/Slow

Exhaust

Glassware (e.g.,

Flasks, Beakers,

Pipettes)

121°C (250°F)
~15 psi (103

kPa)
30 minutes

Gravity

Displacement/Dr

y

Instruments

(e.g., Forceps,

Scalpels)

121°C (250°F)
~15 psi (103

kPa)
30 minutes

Gravity

Displacement/Dr

y

Wrapped

Instruments/Pack

s

121°C (250°F)
~15 psi (103

kPa)
30 minutes

Gravity

Displacement/Dr

y

Biohazardous

Waste (in

autoclave bags)

121°C (250°F)
~15 psi (103

kPa)
60 minutes

Gravity

Displacement/Dr

y

Porous Loads

(e.g., Gowns,

Dressings)

132°C (270°F)
~27 psi (186

kPa)
4 minutes Pre-vacuum

Note: Exposure times are for the materials to be at the specified temperature and do not

include the time for the autoclave to reach that temperature. Times may need to be adjusted

based on the size and density of the load.

Table 2: Effectiveness of Steam Sterilization Against
Various Microorganisms
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Microorganism
Type

Examples
General Resistance
to Steam
Sterilization

D-value at 121°C
(Typical)

Vegetative Bacteria

Escherichia coli,

Staphylococcus

aureus

Low < 1 minute

Bacterial Spores

Geobacillus

stearothermophilus,

Bacillus subtilis

Very High 1-2 minutes

Fungi (Yeasts &

Molds)

Candida albicans,

Aspergillus niger
Low to Moderate < 1 minute

Viruses
Influenza virus,

Hepatitis B virus
Low to Moderate < 1 minute

D-value represents the time required to achieve a 1-log (90%) reduction in the microbial

population.[4]

Experimental Protocols
Protocol 1: Preparation and Packaging of Materials for
Sterilization

Cleaning: Thoroughly clean all instruments and glassware to remove any organic or

inorganic residues. Oily or greasy substances can protect microorganisms from steam

penetration.[9]

Wrapping:

For instruments and glassware, use appropriate sterilization wraps or pouches. This helps

maintain sterility after removal from the autoclave.

For liquids, use autoclavable bottles (e.g., borosilicate glass) with loosened caps or vented

closures to allow for pressure equalization and prevent explosion.[10][11] Do not fill liquid

containers more than two-thirds full to prevent overflow.[11]
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For biohazardous waste, use designated autoclavable bags. Leave the bag partially open

to allow steam to penetrate the contents.

Labeling: Clearly label all items with the contents and the date of sterilization using

autoclave-resistant markers or tape.

Indicator Placement: Place a chemical indicator strip inside each package or on the outside

of each item.[12] For larger loads, place indicators in the most challenging locations for

steam penetration (e.g., the center of the load).[13]

Protocol 2: Autoclave Operation
Loading the Autoclave:

Arrange items in the autoclave chamber to allow for free circulation of steam.[11] Avoid

overloading the chamber.

Place liquid containers in a secondary autoclavable tray to contain any potential spills.[11]

Ensure that there is space between packages and that they do not touch the chamber

walls.

Selecting the Cycle:

Choose the appropriate sterilization cycle based on the type of load (e.g., liquid, dry

goods, porous materials).[10] Refer to the autoclave's manual for specific cycle

parameters.

Running the Cycle:

Close and lock the autoclave door securely.

Initiate the selected cycle. The autoclave will automatically proceed through the heating,

sterilization (exposure), and cooling/drying phases.

Do not attempt to open the door while the autoclave is under pressure.[14]

Unloading the Autoclave:
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Once the cycle is complete and the pressure has returned to zero, carefully open the

autoclave door, standing to the side to avoid exposure to residual steam.[10]

Wear heat-resistant gloves and a lab coat when handling hot items.[11][12]

Allow items to cool for at least 10 minutes before removing them from the autoclave.[10]

Liquids, in particular, can be superheated and may boil over if agitated.[10]

Check the chemical indicators to confirm that the sterilization parameters were met.[12]

The indicator should show the expected color change.[15]

Protocol 3: Quality Control and Validation of Steam
Sterilization

Chemical Indicators:

Use chemical indicator strips or tape with every load to provide immediate visual

confirmation of exposure to sterilization conditions.[13][15] These indicators change color

when exposed to specific temperatures for a certain duration.[15]

Biological Indicators:

Perform routine monitoring of autoclave efficacy using biological indicators (BIs) at least

weekly, or with every load for critical applications.[16]

BIs contain spores of a highly heat-resistant bacterium, typically Geobacillus

stearothermophilus.[16]

Place the BI in the most difficult-to-sterilize location within a representative load.[13]

After the cycle, incubate the BI according to the manufacturer's instructions, along with a

non-autoclaved control BI from the same lot.

A successful sterilization cycle is indicated by no growth in the autoclaved BI, while the

control BI should show growth.[16]

Record Keeping:
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Maintain a logbook for each autoclave, recording the date, cycle type, load contents,

operator, and results of chemical and biological indicators for each run.[17]

Mandatory Visualization
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Caption: Workflow for steam sterilization in a microbiology laboratory.
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Caption: Logical relationship of quality control checks for steam sterilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pronorthmedical.ca/blogs/resource-center/steam-sterilization-safe
https://worldhealth.net/news/the-4-parameters-of-steam-sterilization/
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/steam-sterilization.html
https://www.ellab.com/wp-content/uploads/2020/08/ellab-white-paper-control-and-valildation-of-the-steam-sterilization-process.pdf
https://rjppd.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacology%20and%20Pharmacodynamics;PID=2021-13-4-8
https://www.revsci.com/blogs/sterilization-autoclaves/why-steam-sterilization-is-the-best-choice-for-tool-sanitization
https://www.drawellanalytical.com/steam-autoclaves-what-are-the-advantages-and-limitations/
https://www.electrosteam.com/blog/how-does-steam-destroy-microorganisms/
https://consteril.com/autoclave-procedure-guide/
https://www.mtu.edu/biological/research/docs/autoclave-safety.pdf
https://www.pharmaguideline.com/2009/01/sop-for-sterilization-by-autoclaving.html
https://www.pharmaguideline.com/2009/01/sop-for-sterilization-by-autoclaving.html
https://statimusa.com/2020/03/biological-and-chemical-indicators-what-and-why/
https://www.scribd.com/document/879481999/SOP-for-Operation-and-Cleaning-of-Laboratory-Autoclave
https://www.sterislifesciences.com/Products/Biological-and-Chemical-Indicators
https://mesalabs.com/spore-news-resources/biological-indicators-for-sterilization
https://www.ndsu.edu/sites/default/files/fileadmin/policesafety/docs/bio_AutoclaveStandardOperatingProcedure.pdf
https://www.benchchem.com/product/b1203716#using-steam-for-sterilization-in-microbiological-research
https://www.benchchem.com/product/b1203716#using-steam-for-sterilization-in-microbiological-research
https://www.benchchem.com/product/b1203716#using-steam-for-sterilization-in-microbiological-research
https://www.benchchem.com/product/b1203716#using-steam-for-sterilization-in-microbiological-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1203716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

